molecular formula C10H14N4O B8551803 N-(5-Cyano-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropanamide CAS No. 89239-58-7

N-(5-Cyano-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropanamide

Cat. No.: B8551803
CAS No.: 89239-58-7
M. Wt: 206.24 g/mol
InChI Key: LTXZONOMJKYYLN-UHFFFAOYSA-N
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Description

N-(5-Cyano-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H14N4O and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

89239-58-7

Molecular Formula

C10H14N4O

Molecular Weight

206.24 g/mol

IUPAC Name

N-(5-cyano-1,3-dimethylpyrazol-4-yl)-2-methylpropanamide

InChI

InChI=1S/C10H14N4O/c1-6(2)10(15)12-9-7(3)13-14(4)8(9)5-11/h6H,1-4H3,(H,12,15)

InChI Key

LTXZONOMJKYYLN-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1NC(=O)C(C)C)C#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 24 g (0.176 mol) of 4-amino-5-cyano-1,3-dimethylpyrazole and 28 ml of triethylamine in 200 ml of chloroform is treated dropwise with 19.3 g (0.18 mol) of isobutyryl chloride and stirred overnight. The mixture is stirred with 100 ml of saturated sodium bicarbonate solution, the organic layer is separated and evaporated in vacuo. The residue is crystallized from ethyl acetate to give 30 g (83%) of N-(5-cyano-1,3-dimethylpyrazol-4-yl)isobutyramide. This amide (30 g, 0.0146, mol) is added in portions to a solution of 7.1 g (0.017 mol) sodium hydroxide in 250 ml of water containing 36 ml of 30% hydrogen peroxide at 80° C. After stirring at 80° C. overnight, the solution is cooled and acidified with glacial acetic acid to give 23 g (74%) of 1,3-dimethyl-5-isopropyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol, mp 264°-266° C.
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
19.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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